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Compound of Interest

Compound Name: 6-bromo-1H-indene

Cat. No.: B1280595

An In-depth Technical Overview of 6-bromo-1H-indene

This technical guide provides essential information regarding the chemical properties of 6-
bromo-1H-indene, a compound of interest for researchers and professionals in the field of
drug development and organic synthesis.

Core Chemical Data

The fundamental molecular properties of 6-bromo-1H-indene are summarized below. This
data is crucial for stoichiometric calculations, analytical characterization, and experimental
design.

Property Value Citations
Molecular Formula C9H7Br [1]
Molecular Weight 195.06 g/mol [1]
CAS Number 33065-61-1 [2]
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Chemical Identity of 6-bromo-1H-indene

6-bromo-1H-indene

Molecular Formula: Molecular Weight:
COH7Br 195.06 g/mol

Click to download full resolution via product page

Caption: Relationship between the chemical name, molecular formula, and molecular weight.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 6-bromo-1H-
indene are typically specific to the objectives of a particular research study and are best
sourced from peer-reviewed scientific literature and established chemical synthesis databases.
These resources provide the necessary context and procedural details for reproducibility. For
specific applications, consulting primary literature is highly recommended to obtain validated
methodologies.

Biological Activity and Signaling Pathways

Currently, there is limited publicly available information detailing specific signaling pathways
modulated by 6-bromo-1H-indene or its direct applications in drug development. The
biological activity of novel compounds is an active area of research, and information would
primarily be found in specialized pharmacology and medicinal chemistry journals. As such,
diagrams of signaling pathways involving this specific molecule are not available at this time.

This document serves as a foundational resource. For more in-depth applications and
experimental procedures, a thorough review of relevant scientific literature is advised.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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